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Compound of Interest

Compound Name: PDI-IN-1

Cat. No.: B609883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PDI-IN-1 is a cell-permeable, potent, and specific inhibitor of human protein disulfide isomerase

(PDI).[1][2] PDI is an enzyme residing in the endoplasmic reticulum (ER) that plays a crucial

role in the folding and maturation of disulfide-bonded proteins.[3] By inhibiting PDI, PDI-IN-1
disrupts protein folding, leading to an accumulation of misfolded proteins in the ER, a condition

known as ER stress. This triggers the Unfolded Protein Response (UPR), a complex signaling

network that initially aims to restore proteostasis but can ultimately lead to programmed cell

death (apoptosis) if the stress is prolonged or severe.[3][4][5] Due to its ability to induce

apoptosis in cells with a high secretory load, such as cancer cells, PDI-IN-1 is a valuable tool

for research in oncology and other diseases associated with ER stress.

This document provides detailed application notes and protocols for the preparation of PDI-IN-
1 stock solutions for use in various experimental settings.
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Property Value Reference

Catalog Number HY-110172 [1][2]

Molecular Formula C₃₀H₃₇N₃O₇S [6]

Molecular Weight 583.7 g/mol [6]

IC₅₀ 1.7 μM (for human PDI) [2]

Appearance Solid

Storage (Solid)

Store at room temperature in

the continental US; may vary

elsewhere. Refer to the

Certificate of Analysis for

specific recommendations.

[2]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.

[7]

Table 2: PDI-IN-1 Stock Solution Preparation
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Parameter Recommendation

Recommended Solvent Dimethyl sulfoxide (DMSO)

Typical Stock Concentration 10 mM

Preparation Steps

1. Briefly centrifuge the vial of PDI-IN-1 to

ensure the powder is at the bottom. 2. To

prepare a 10 mM stock solution, add the

appropriate volume of DMSO to the vial. For

example, to make 1 mL of a 10 mM stock

solution from 5.837 mg of PDI-IN-1, add 1 mL of

DMSO. 3. Vortex or sonicate the solution to

ensure complete dissolution. Gentle warming

may be applied if necessary.

Working Solution Preparation

Dilute the stock solution in the appropriate cell

culture medium or experimental buffer to the

desired final concentration immediately before

use.

Experimental Protocols
Protocol 1: Preparation of a 10 mM PDI-IN-1 Stock
Solution in DMSO
Materials:

PDI-IN-1 (e.g., MedChemExpress, HY-110172)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Pre-weighing (if necessary): If PDI-IN-1 is not pre-weighed, accurately weigh the desired

amount of the solid compound in a sterile microcentrifuge tube. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.837 mg of PDI-IN-1.

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the PDI-IN-1 powder. To prepare a 10 mM stock solution, the volume of DMSO in milliliters

will be the mass of PDI-IN-1 in milligrams divided by 5.837.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If necessary, sonicate the tube in a water bath for a few minutes to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles. Store the

aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for in vitro
Experiments
Materials:

10 mM PDI-IN-1 stock solution in DMSO

Sterile cell culture medium or experimental buffer

Sterile tubes for dilution

Pipettes and sterile pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM PDI-IN-1 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium or experimental buffer to achieve the desired final concentration for your

experiment.
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Example for a final concentration of 10 µM: Add 1 µL of the 10 mM stock solution to 999

µL of cell culture medium to make a final volume of 1 mL.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Immediate Use: Use the freshly prepared working solution immediately in your experiment. It

is not recommended to store diluted aqueous solutions of PDI-IN-1 for extended periods.

Mandatory Visualization

Stock Solution Preparation Storage and Working Solution

PDI-IN-1 Solid Weigh PDI-IN-1 Add DMSO Vortex/Sonicate to Dissolve 10 mM Stock Solution Aliquot Store at -20°C / -80°C Thaw Aliquot Dilute in Media/Buffer Working Solution Use in Experiment

Click to download full resolution via product page

Caption: Workflow for PDI-IN-1 stock and working solution preparation.
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Caption: PDI-IN-1 mechanism of action leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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